Complete functionalisation of small and large diameter bromopolystyrene beads; applications for solid-supported reagents, scavengers and diversity-oriented synthesis†

Organic & Biomolecular Chemistry Pub Date: 2004-05-13 DOI: 10.1039/B406488G

Abstract

Bromopolystyrene beads with diameters of up to 600 µm have been derivatized completely, via bromine–magnesium exchange and interception with electrophiles, to yield high quality solid-supported reagents, scavengers and solid supports for use in diversity-oriented synthesis.

Graphical abstract: Complete functionalisation of small and large diameter bromopolystyrene beads; applications for solid-supported reagents, scavengers and diversity-oriented synthesis
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